1-{5-[(2,2,2-Trifluoroethoxy)methyl]-2-furoyl}azepane

• Molecular Formula: C14H18F3NO3
• Molecular Weight: 305.29 g/mol
• IUPAC Name: azepan-1-yl-[5-(2,2,2-trifluoroethoxymethyl)furan-2-yl]methanone
• InChI: InChI=1S/C14H18F3NO3/c15-14(16,17)10-20-9-11-5-6-12(21-11)13(19)18-7-3-1-2-4-8-18/h5-6H,1-4,7-10H2
• InChI Key: NYNKDCKLXBPPCC-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C2=CC=C(O2)COCC(F)(F)F

Description

1-{5-[(2,2,2-Trifluoroethoxy)methyl]-2-furoyl}azepane is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-{5-[(2,2,2-Trifluoroethoxy)methyl]-2-furoyl}azepane is not fully understood. However, it has been suggested that its antimicrobial and antifungal properties are due to its ability to disrupt the cell membrane of microorganisms. Additionally, its ability to cross the blood-brain barrier may be due to its lipophilic nature.
Biochemical and Physiological Effects
Studies have shown that 1-{5-[(2,2,2-Trifluoroethoxy)methyl]-2-furoyl}azepane has low toxicity and does not have any significant effects on biochemical and physiological parameters. However, further studies are needed to fully understand its effects on the human body.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{5-[(2,2,2-Trifluoroethoxy)methyl]-2-furoyl}azepane in lab experiments is its ability to cross the blood-brain barrier, making it a potential candidate for the development of new drugs for the treatment of neurological disorders. However, its limited solubility in water may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-{5-[(2,2,2-Trifluoroethoxy)methyl]-2-furoyl}azepane. One potential direction is the development of new antibiotics and antifungal agents based on its antimicrobial and antifungal properties. Additionally, further studies are needed to fully understand its mechanism of action and potential use as a drug delivery system. Finally, studies are needed to determine its potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 1-{5-[(2,2,2-Trifluoroethoxy)methyl]-2-furoyl}azepane involves the reaction of 2-furoic acid with 2,2,2-trifluoroethanol to produce 2,2,2-trifluoroethyl 2-furoate. This compound is then reacted with azepane to yield 1-{5-[(2,2,2-Trifluoroethoxy)methyl]-2-furoyl}azepane.

Scientific Research Applications

1-{5-[(2,2,2-Trifluoroethoxy)methyl]-2-furoyl}azepane has been studied for its potential applications in various fields. It has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents. Additionally, it has been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.